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Compound of Interest

Compound Name: (2-Nitroethenyl)cyclopropane

CAS No.: 1175052-41-1

Cat. No.: B3039542

Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of (2-Nitroethenyl)cyclopropane. As a niche research chemical, specific safety and

disposal data are not readily available. Therefore, this guide is synthesized from established

principles for handling highly reactive, energetic, and toxic organic compounds. The procedures

outlined below are designed to ensure the safety of laboratory personnel and maintain

environmental compliance, reflecting our commitment to providing value and building trust

beyond the product itself.

Hazard Assessment: Understanding the Intrinsic
Risks
A thorough understanding of the hazards associated with (2-Nitroethenyl)cyclopropane is

paramount for its safe handling and disposal. The risk profile is derived from its two key

structural features: the nitroalkene group and the strained cyclopropane ring.

Energetic and Reactive Nature of Nitroalkenes: The nitroethenyl group (-CH=CH-NO₂)

classifies this compound as a nitroalkene. Nitro-functionalized organic compounds are

recognized for their energetic properties and can be thermally sensitive or explosive,
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especially when containing multiple nitro groups.[1] The strong electron-withdrawing nature

of the nitro group makes the molecule susceptible to rapid, exothermic reactions, particularly

with reducing agents or upon initiation by heat, shock, or friction.

High Reactivity of the Cyclopropane Ring: Cyclopropane rings possess significant ring strain,

making them more reactive than acyclic alkanes or larger cycloalkanes.[2] This inherent

strain energy can be released in chemical reactions, contributing to the overall reactivity

profile of the molecule. While stable under normal conditions, the ring can open under

certain catalytic or thermal conditions.

Toxicity and Flammability: Like many organic solvents and reagents, (2-
Nitroethenyl)cyclopropane should be assumed to be toxic upon inhalation, ingestion, or

skin contact.[3] The cyclopropane moiety also suggests high flammability.[4][5][6]

Given these characteristics, (2-Nitroethenyl)cyclopropane must be managed as a reactive,

potentially explosive, flammable, and toxic hazardous waste.

Summary of Assumed Hazards
Hazard Classification

Causative Functional
Group

Primary Risks

Reactive / Potentially

Explosive
Nitroalkene (-CH=CH-NO₂)

Rapid decomposition,

exothermic reaction, sensitivity

to heat/shock.

Flammable
Cyclopropane & Organic

Structure

Easily ignited by heat, sparks,

or flames.[4][6]

Toxic Nitroalkene & General Organic
Harmful if inhaled, ingested, or

absorbed through the skin.

Environmental Hazard General Organic Compound

Must be prevented from

entering sewer systems or the

environment.

Core Directive: The Principle of Non-Treatment and
Segregation
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Due to the energetic and unpredictable nature of (2-Nitroethenyl)cyclopropane, in-laboratory

chemical neutralization or degradation by untrained personnel is strictly forbidden. Attempting

to reduce the nitro group or react the alkene could lead to an uncontrolled, violent reaction.

The primary and mandatory disposal procedure is the collection and segregation of the waste

for pickup by certified hazardous waste professionals. This approach transfers the risk of

handling this energetic material to specialists with the appropriate facilities and expertise.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper management of (2-
Nitroethenyl)cyclopropane waste.
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Waste Generation
((2-Nitroethenyl)cyclopropane)

Hazard Assessment:
Reactive, Flammable, Toxic

In-Lab Treatment Feasible?

NO (Default Path)
Proceed with Segregated Collection

 High Risk 

YES (Expert Use Only)
Requires validated SOP & Risk Assessment

Step 1: Select Compatible
Waste Container

Step 2: Label Container
'Hazardous Waste'

Step 3: Store in Designated
Satellite Accumulation Area (SAA)

Step 4: Arrange Professional
Hazardous Waste Disposal

End of Procedure

Click to download full resolution via product page

Caption: Disposal workflow for (2-Nitroethenyl)cyclopropane waste.
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Experimental Protocol: Step-by-Step Waste
Collection
This protocol details the mandatory procedure for collecting and storing (2-
Nitroethenyl)cyclopropane waste prior to professional disposal. Adherence to these steps is

critical for compliance with EPA (RCRA) and OSHA regulations.[7][8][9][10]

Step 1: Container Selection
Objective: To ensure the waste is contained securely without reacting with the container

material.

Procedure:

Select a clean, leak-proof container made of a material compatible with organic

compounds. A high-density polyethylene (HDPE) or glass bottle with a screw-on cap is

recommended. Plastic is often preferred to minimize the risk of breakage.[11]

Ensure the container is in excellent condition, with no cracks or defects.[7]

The container must have a tight-sealing cap.

Step 2: Waste Segregation and Collection
Objective: To prevent accidental mixing with incompatible chemicals, which could trigger a

dangerous reaction.

Procedure:

Do NOT mix (2-Nitroethenyl)cyclopropane waste with any other waste streams.[12] This

is a dedicated waste stream.

Specifically, keep it strictly separate from:

Acids and Bases: Can catalyze decomposition.

Oxidizing Agents (e.g., nitrates, perchlorates, peroxides): Can create explosive

mixtures.[6]
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Reducing Agents (e.g., metal hydrides): Can cause a highly exothermic reduction of the

nitro group.

Carefully transfer the waste into the designated container inside a functioning chemical

fume hood.

Do not fill the container to more than 80% capacity to allow for vapor expansion.

Securely close the container lid immediately after adding waste.[7][11]

Step 3: Labeling
Objective: To clearly communicate the contents and hazards of the waste container, as

required by law.

Procedure:

Affix a "Hazardous Waste" label to the container.

Clearly write the following information on the label:[12][13]

The full chemical name: "(2-Nitroethenyl)cyclopropane"

The words "Hazardous Waste"

An accurate description of the hazards: "Reactive, Flammable, Toxic"

The date when waste was first added to the container (accumulation start date).[14]

The name and contact information of the generating researcher/laboratory.

Step 4: Storage
Objective: To store the collected waste safely until it can be removed from the laboratory.

Procedure:

Store the labeled waste container in a designated and properly marked Satellite

Accumulation Area (SAA).[11]
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The SAA should be in a cool, dry, well-ventilated area, away from heat sources, direct

sunlight, and ignition sources.[15]

Ensure the storage location is within a secondary containment unit (e.g., a chemical-

resistant tray or tub) to contain any potential leaks.

Do not store containers of hazardous waste on the floor.[16]

All unwanted material must be removed from the laboratory within twelve months of the

accumulation start date.[17][18]

Step 5: Final Disposal
Objective: To ensure the waste is transported and disposed of in a compliant and

environmentally sound manner.

Procedure:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not attempt to transport the waste off-site yourself. Disposal must be handled by a

licensed hazardous waste management company.[12]

Prohibited Disposal Methods
To ensure safety and compliance, the following disposal methods are strictly prohibited:

Drain Disposal: Absolutely no amount of (2-Nitroethenyl)cyclopropane or its solutions

should be poured down the sink.[3][19][20][21] This is illegal and poses a severe risk of

explosion and environmental contamination.

Evaporation in Fume Hood: While sometimes used for volatile, non-toxic solvents, this

method is unacceptable for a toxic and potentially reactive compound.[3][16] It releases

hazardous vapors into the environment and may leave a reactive residue.

Mixing with General Trash: This compound must not be disposed of in regular solid waste

bins.[20]
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Emergency Procedures
In the event of a spill or accidental exposure, immediate and correct action is crucial.

Small Spill (Contained within a Fume Hood):

Alert personnel in the immediate area.

Use a chemical spill kit with an inert absorbent material (e.g., vermiculite or sand). Do not

use combustible materials like paper towels.

Carefully collect the absorbed material using non-sparking tools.

Place the contaminated absorbent into a separate, dedicated hazardous waste container.

Label it as "Debris contaminated with (2-Nitroethenyl)cyclopropane."

Arrange for disposal through your EHS department.

Large Spill or Spill Outside of a Fume Hood:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the fire alarm if there is a fire or explosion risk.

Close the laboratory doors and prevent re-entry.

Contact your institution's emergency response team and EHS department from a safe

location. Provide them with the name of the chemical and the nature of the spill.

References
ECHA. (n.d.).Nitrobenzene - Registration Dossier. European Chemicals Agency. Retrieved

from [Link]

Drexel University. (n.d.).Standard Operating Procedures For Handling, Storage and Disposal

of Lead Compounds. Retrieved from [Link]

Unknown. (2020).NITRO COMPOUNDS. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b3039542/docs?utm_src=pdf-body#definitive-guide-to-the-proper-disposal-of-2-nitroethenyl-cyclopropane
https://echa.europa.eu/registration-dossier/-/registered-dossier/15286/7/3/2
https://drexel.edu/ehs/safety-services/lab-safety/SOPs/lead-compounds/
https://www.sakshieducation.com/Engg/EnggAcademia/Material/NITRO-COMPOUNDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


HSC Chemistry. (2025).Safe Laboratory Practices: Handling and Disposing of Organic

Substances. Retrieved from [Link]

University of Alaska Fairbanks. (n.d.).Introduction to Hazardous Waste Management.

Retrieved from [Link]

American Chemical Society. (n.d.).Hazardous Waste and Disposal. Retrieved from [Link]

C&EN. (2024).C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal.

YouTube. Retrieved from [Link]

Spain, J. C. (1995).Biodegradation of nitroaromatic compounds. PubMed. Retrieved from

[Link]

OSHA. (n.d.).Hazardous Waste - Overview. Occupational Safety and Health Administration.

Retrieved from [Link]

Wikipedia. (n.d.).Cyclopropane. Retrieved from [Link]

National Research Council. (2011).Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Environmental Marketing Services. (n.d.).Safe Disposal of Laboratory Chemicals. Retrieved

from [Link]

U.S. EPA. (2025).Regulations for Hazardous Waste Generated at Academic Laboratories.

United States Environmental Protection Agency. Retrieved from [Link]

ETH Zürich. (n.d.).Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved

from [Link]

OSHA. (n.d.).Hazardous Waste - Standards. Occupational Safety and Health Administration.

Retrieved from [Link]

Kimura, N., et al. (2014).Biodegradation of Nitrophenol Compounds. ResearchGate.

Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://hscchemistry.com.au/safe-laboratory-practices/
https://www.uaf.edu/safety/files/chem/haz-waste-mgmt-initial.pdf
https://www.acs.org/education/policies/safety/hazardous-waste-and-disposal.html
https://www.youtube.com/watch?v=Fj-tVVaG8Lw
https://pubmed.ncbi.nlm.nih.gov/7550331/
https://www.osha.gov/hazardous-waste
https://en.wikipedia.org/wiki/Cyclopropane
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.ems3.com/blog/safe-disposal-of-laboratory-chemicals
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://ethz.ch/content/dam/ethz/main/eth-life/gesundheit-sicherheit/pdf-en/factsheet-entsorgung-sondermuell-grundsaetze-en.pdf
https://www.osha.gov/hazardous-waste/standards
https://www.researchgate.net/publication/269402517_Biodegradation_of_Nitrophenol_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. EPA. (2025).Frequent Questions About Managing Hazardous Waste at Academic

Laboratories. United States Environmental Protection Agency. Retrieved from [Link]

New Jersey Department of Health. (2009).Hazardous Substance Fact Sheet: Cyclopropane.

Retrieved from [Link]

Central Washington University. (n.d.).Laboratory Hazardous Waste Disposal Guidelines.

Retrieved from [Link]

Case Western Reserve University. (2019).Policy on Laboratory use of Explosive and High

Energy Materials. Retrieved from [Link]

Science Ready. (n.d.).Safe Handing & Disposal of Organic Substances – HSC Chemistry.

Retrieved from [Link]

Spain, J. C. (1995).BIODEGRADATION OF NITROAROMATIC COMPOUNDS. Annual

Review of Microbiology. Retrieved from [Link]

University of Alabama in Huntsville. (n.d.).A Chemical Hygiene Plan An Explosive Safety

Plan. Retrieved from [Link]

CDMS. (2024).OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview.

Retrieved from [Link]

American Chemical Society. (n.d.).Regulation of Laboratory Waste. Retrieved from [Link]

Chekshin, N., et al. (2020).The Cyclopropane Ring as a Reporter of Radical Leaving-Group

Reactivity for Ni-Catalyzed C(sp3)–O Arylation. ChemRxiv. Retrieved from [Link]

Organic Chemistry Portal. (n.d.).Treatment and disposal of chemical wastes in daily

laboratory work. Retrieved from [Link]

eCFR. (n.d.).40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Electronic

Code of Federal Regulations. Retrieved from [Link]

University of Pennsylvania EHRS. (n.d.).LABORATORY CHEMICAL WASTE

MANAGEMENT GUIDELINES. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.epa.gov/hwgenerators/frequent-questions-about-managing-hazardous-waste-academic-laboratories
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0588.pdf
https://www.cwu.edu/ehs/sites/cts.cwu.edu.ehs/files/documents/Lab%20HW%20Disposal%20Guidelines_0.pdf
https://case.edu/ehs/sites/case.edu.ehs/files/2019-04/Policy%20on%20Explosive%20and%20High%20Energy%20Materials.pdf
https://scienceready.com.au/pages/safe-handing-disposal-of-organic-substances
https://www.annualreviews.org/doi/abs/10.1146/annurev.mi.49.100195.002515
https://www.uah.edu/images/administrative/finance/be/os/uah-explosives-safety-plan.pdf
https://www.cdms.com/insights/osha-hazardous-waste-disposal-guidelines-a-comprehensive-overview/
https://www.acs.org/policy/publicpolicies/sustainability/regulation-of-laboratory-waste.html
https://chemrxiv.org/engage/chemrxiv/article-details/60c7519aa3407a5585501d51
https://www.organic-chemistry.org/topics/disposal.shtm
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-waste/laboratory-chemical-waste-management-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nishino, S. F., & Spain, J. C. (2012).Biodegradation and Transformation of Nitroaromatic

Compounds. DTIC. Retrieved from [Link]

ResearchGate. (n.d.).Overview of cyclopropane reactivity, synthesis, structure, and

applications. Retrieved from [Link]

MDPI. (2023).Iridium-Catalyzed and pH-Dependent Reductions of Nitroalkenes to Ketones.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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